Cas no 89253-81-6 (1H-3-Benzazepine, 2,3,4,5-tetrahydro-1-phenyl-, (1R)-)

• Product Name: 1H-3-Benzazepine, 2,3,4,5-tetrahydro-1-phenyl-, (1R)-
• CAS No: 89253-81-6
• MF: C₁₆H₁₇N
• MW: 223.312884092331
• CID: 606583
• Update Time: 2024-01-31

1H-3-Benzazepine, 2,3,4,5-tetrahydro-1-phenyl-, (1R)- Chemical and Physical Properties

Names and Identifiers

• 1H-3-Benzazepine, 2,3,4,5-tetrahydro-1-phenyl-, (1R)-

• Inchi： 1S/C16H17N/c1-2-6-13(7-3-1)16-12-17-11-10-14-8-4-5-9-15(14)16/h1-9,16-17H,10-12H2/t16-/m1/s1
• InChI Key： MEXPXLPUVFBQGJ-MRXNPFEDSA-N
• SMILES： N1CCC2=CC=CC=C2[C@@H](C2=CC=CC=C2)C1

Computed Properties

• Exact Mass: 223.136
• Monoisotopic Mass: 223.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.042±0.06 g/cm3(Predicted)
• Boiling Point: 365.4±11.0 °C(Predicted)
• pka: 9.86±0.40(Predicted)